![molecular formula C18H22N4O4 B2833583 Ethyl 4-oxo-4-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)butanoate CAS No. 1396851-32-3](/img/structure/B2833583.png)
Ethyl 4-oxo-4-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-oxo-4-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)butanoate is a chemical compound that belongs to the family of pyrazolo[1,5-a]pyrimidines . It is a heterocyclic compound that has been studied for its potential applications in medicinal chemistry .
Molecular Structure Analysis
Pyrazolo[1,5-a]pyrimidines, the core structure of the compound, are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Scientific Research Applications
Phase I Study of CPT-11 in Advanced Non-Small-Cell Lung Cancer
CPT-11, a derivative of camptothecin, exhibits broad-spectrum antitumor activity and unique inhibitory effects on mammalian DNA topoisomerase I. A Phase I study involving patients with advanced non-small-cell lung cancer treated with CPT-11 showed partial responses in untreated patients, indicating potential therapeutic applications in cancer treatment (Negoro et al., 1991) source.
Metabolites of Radioligand WAY-100635 in Human Plasma
The study of [O-methyl-11C]WAY-100635, a radioligand for 5-HT1A receptors, revealed rapid metabolism to more polar compounds in humans, enhancing signal contrast in PET studies. This highlights its utility in researching brain receptor binding and the pharmacokinetics of psychoactive drugs (Osman et al., 1996) source.
Diuretic Effects of Etozolin on Renal Function
Etozolin, a novel diuretic, demonstrated significant increases in renal elimination of water and solutes in subjects with normal renal function. This finding suggests potential applications in treating edema and hypertension (Scheitza, 1977) source.
Pharmacokinetics and Pharmacodynamics of Irinotecan
Irinotecan, another derivative of camptothecin, has shown efficacy in phase II trials for various cancers. Studies on its pharmacokinetics and pharmacodynamics have contributed to understanding its therapeutic window and toxicity profile, aiding in the development of more effective cancer therapies (Rowinsky et al., 1994) source.
5-HT1A Receptor Occupancy by DU 125530
DU 125530, a novel 5-HT1A antagonist, showed potential for treating anxiety and mood disorders. Its use in PET studies to assess receptor occupancy highlights its relevance in psychiatric drug development (Rabiner et al., 2002) source.
Properties
IUPAC Name |
ethyl 4-oxo-4-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O4/c1-2-26-17(24)7-6-16(23)20-9-11-21(12-10-20)18(25)14-13-19-22-8-4-3-5-15(14)22/h3-5,8,13H,2,6-7,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJFTAAVRAQNAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)N1CCN(CC1)C(=O)C2=C3C=CC=CN3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.